3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine

Specification

• Molecular Formula: C22H21ClN4
• Molecular Weight: 376.9 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• Standard InChI: InChI=1S/C22H21ClN4/c1-13-9-14(2)11-19(10-13)25-20-12-15(3)24-22-21(16(4)26-27(20)22)17-5-7-18(23)8-6-17/h5-12,25H,1-4H3
• Standard InChI Key: VPIQZRQKZICQTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC2=CC(=NC3=C(C(=NN23)C)C4=CC=C(C=C4)Cl)C)C

Introduction

Synthesis Steps:

• Starting Materials: Typically involve pyrazole and pyrimidine precursors.

• Condensation Reactions: Forming the pyrazolo[1,5-a]pyrimidine core.

• Substitution Reactions: Adding specific groups like chlorophenyl and dimethylphenyl.

Biological Activity

Pyrazolo[1,5-a]pyrimidines have been explored for their potential as inhibitors of mycobacterial ATP synthase, which is crucial for treating tuberculosis. While specific data on 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine is not available, related compounds have shown promising in vitro and in vivo activities against Mycobacterium tuberculosis.

Potential Biological Activities:

• Antimicrobial Activity: Inhibition of bacterial growth.

• Anti-inflammatory Activity: Potential for modulating inflammatory pathways.

Data Tables and Research Findings

Given the lack of specific data on 3-(4-chlorophenyl)-N-(3,5-dimethylphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine, we can refer to general trends in pyrazolo[1,5-a]pyrimidine research:

Compound Substituents	Biological Activity
3-(4-Fluorophenyl)	Potent M.tb inhibition
5-Alkyl/5-Aryl	Variable activity
2-Pyridinemethanamine	Active against M.tb

Future Directions:

• Synthetic Chemistry: Developing efficient synthesis routes.

• Biological Screening: Evaluating antimicrobial and anti-inflammatory activities.

• Structure-Activity Relationship Studies: Investigating how substituents affect biological activity.